Cas no 1357072-86-6 (rac-(3R,4S)-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine
• CAS No: 1357072-86-6
• MF: C₁₇H₁₉FN₂
• MW: 270.344567537308
• MDL: MFCD28016298
• CID: 5244017
• PubChem ID: 66714677
• Update Time: 2025-06-08

rac-(3R,4S)-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• NA
• rac-(3R,4S)-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine

• MDL： MFCD28016298
• Inchi： 1S/C17H19FN2/c18-15-8-4-7-14(9-15)16-11-20(12-17(16)19)10-13-5-2-1-3-6-13/h1-9,16-17H,10-12,19H2/t16-,17+/m1/s1
• InChI Key： ONXHCEMNMVLTOY-SJORKVTESA-N
• SMILES： N[C@H]1CN(CC2C=CC=CC=2)C[C@@H]1C1C=CC=C(F)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on rac-(3R,4S)-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine

Professional Introduction to rac-(3R,4S)-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine (CAS No. 1357072-86-6)

Rac-(3R,4S-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1357072-86-6, represents a sophisticated molecular structure that combines a pyrrolidine core with functional groups designed to interact with biological targets in novel ways. The precise stereochemistry of this molecule, as indicated by the (3R,4S) configuration, is crucial for its biological activity and has been the focus of extensive research efforts.

The pyrrolidine ring is a common motif in many bioactive molecules, providing a stable scaffold that can be modified to achieve specific pharmacological effects. In the case of rac-(3R,4S-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine, the presence of a benzyl group at the 1-position and a 3-fluorophenyl group at the 4-position introduces unique electronic and steric properties that influence its interactions with biological receptors. These modifications have been strategically designed to enhance binding affinity and selectivity, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. The 3-fluorophenyl group, in particular, has been shown to play a pivotal role in modulating the pharmacokinetic properties of the molecule. Its fluorine atom introduces a degree of electron-withdrawing resonance effect, which can fine-tune the hydrogen bonding interactions and hydrophobicity of the compound. This has significant implications for its solubility, bioavailability, and overall efficacy.

In the realm of drug discovery, rac-(3R,4S-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine) has been explored as a potential lead compound for various therapeutic applications. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. The precise stereochemistry of the pyrrolidine ring is thought to be essential for achieving optimal biological activity, as even minor deviations can lead to significant changes in potency and selectivity.

The benzyl group at the 1-position of the pyrrolidine ring not only contributes to the overall stability of the molecule but also provides a handle for further chemical modifications. This allows for the development of derivatives with tailored properties, enabling researchers to optimize both potency and pharmacokinetic profiles. The combination of these structural features makes rac-(3R,4S-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine) a promising candidate for further investigation.

One particularly exciting area of research involves the use of this compound as a scaffold for developing next-generation therapeutics. By leveraging its unique structural features, researchers aim to create molecules that can address unmet medical needs more effectively than existing treatments. The ability to fine-tune both stereochemistry and functional groups offers unparalleled flexibility in drug design, allowing for the creation of highly specific and potent agents.

The impact of fluorine atoms on pharmaceutical compounds is well-documented, and their incorporation into molecules like rac-(3R,4S-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine) has been shown to enhance metabolic stability and binding affinity. This has led to an increased interest in fluorinated pyrrolidines as pharmacophores in medicinal chemistry. The 3-fluorophenyl group, in particular, has been associated with improved bioavailability and reduced susceptibility to degradation by metabolic enzymes.

Ongoing research efforts are focused on elucidating the mechanisms through which this compound exerts its effects at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine its three-dimensional structure and understand how it interacts with biological targets. These studies are crucial for rational drug design and for identifying potential leads for further optimization.

The development of novel therapeutic agents often requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. Rac-(3R,4S-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine) serves as an excellent example of how such collaborations can lead to breakthroughs in drug discovery. By combining expertise from different fields, researchers can overcome challenges associated with complex molecular structures and develop compounds that offer significant therapeutic benefits.

In conclusion, rac-(3R,4S-1-benzyl-4-(3-fluorophenyl)pyrrolidin-3-amine) represents a cutting-edge compound with immense potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further exploration as a lead molecule for new drugs. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.